Cas no 19358-03-3 (Ethanone,1-(1,3-dioxolan-2-yl)-)

19358-03-3 structure
Product name:Ethanone,1-(1,3-dioxolan-2-yl)-
Ethanone,1-(1,3-dioxolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(1,3-dioxolan-2-yl)-
- 1-(1,3-Dioxolan-2-yl)ethanone
- Ethanone, 1-(1,3-dioxolan-2-yl)- (9CI)
- 1-(1,3-dioxolan-2-yl)ethan-1-one
- AKOS006295795
- SCHEMBL12670017
- MFCD06208993
- 19358-03-3
- Ethanone, 1-(1,3-dioxolan-2-yl)-
-
- Inchi: InChI=1S/C5H8O3/c1-4(6)5-7-2-3-8-5/h5H,2-3H2,1H3
- InChI Key: XEEVZYJHSSNNDI-UHFFFAOYSA-N
- SMILES: O1CCOC1C(=O)C
Computed Properties
- Exact Mass: 116.04734
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 93.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: -0.4
Experimental Properties
- PSA: 35.53
Ethanone,1-(1,3-dioxolan-2-yl)- Related Literature
-
Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
-
Vijaya Prabhagar. M.,M. Praveen Kumar,Chisato Takahashi,Subrata Kundu,Tharangattu N. Narayanan,Deepak K. Pattanayak New J. Chem., 2019,43, 14313-14319
-
3. Boronic acid liposomes for cellular delivery and content release driven by carbohydrate binding†‡Xiaoyu Zhang,Daiane S. Alves,Jinchao Lou,Shelby D. Hill,Francisco N. Barrera,Michael D. Best Chem. Commun., 2018,54, 6169-6172
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
-
Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
19358-03-3 (Ethanone,1-(1,3-dioxolan-2-yl)-) Related Products
- 2228577-26-0(3-(2-bromopropyl)phenol)
- 79212-67-2(3-Fluorobiphenyl-4-acetonitrile)
- 78712-43-3(Ozagrel HCl)
- 1554323-24-8(7-ethyl-3-formyl-1H-indole-5-carboxylic acid)
- 1250493-65-2((2,5-dimethylphenyl)methyl(2-ethoxyethyl)amine)
- 2228792-25-2(1-(1-bromopropan-2-yl)-2,4,5-trimethoxybenzene)
- 2228715-39-5(tert-butyl N-4-chloro-2-(3-oxopropyl)phenylcarbamate)
- 1448137-04-9(3-methoxy-N-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}benzamide)
- 2229217-37-0(tert-butyl N-3-amino-2-(5-cyanothiophen-2-yl)propylcarbamate)
- 1806621-91-9(Ethyl 2-(3-bromopropyl)-6-(trifluoromethylthio)benzoate)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
